Cas no 905679-24-5 (N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-4-(3,5-dimethylpiperidin-1-yl)sulfonylbenzamide)

• Product Name: N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-4-(3,5-dimethylpiperidin-1-yl)sulfonylbenzamide
• CAS No: 905679-24-5
• MF: C₂₂H₂₄ClN₃O₃S₂
• MW: 478.027261734009
• CID: 6318960
• PubChem ID: 3329820
• Update Time: 2025-10-24

N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-4-(3,5-dimethylpiperidin-1-yl)sulfonylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-4-(3,5-dimethylpiperidin-1-yl)sulfonylbenzamide
• TDR77334
• AKOS024586124
• F0600-0583
• CHEMBL2093204
• N-(5-chloro-4-methylbenzo[d]thiazol-2-yl)-4-((3,5-dimethylpiperidin-1-yl)sulfonyl)benzamide
• 905679-24-5
• N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-4-[(3,5-dimethylpiperidin-1-yl)sulfonyl]benzamide

• Inchi： 1S/C22H24ClN3O3S2/c1-13-10-14(2)12-26(11-13)31(28,29)17-6-4-16(5-7-17)21(27)25-22-24-20-15(3)18(23)8-9-19(20)30-22/h4-9,13-14H,10-12H2,1-3H3,(H,24,25,27)
• InChI Key： XLXHJHJSTJGVQL-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1C)N=C(NC(C1C=CC(=CC=1)S(N1CC(C)CC(C)C1)(=O)=O)=O)S2

Computed Properties

• Exact Mass: 477.0947617g/mol
• Monoisotopic Mass: 477.0947617g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 744
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 116Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-4-(3,5-dimethylpiperidin-1-yl)sulfonylbenzamide

Comprehensive Overview of N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-4-(3,5-dimethylpiperidin-1-yl)sulfonylbenzamide (CAS No. 905679-24-5)

N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-4-(3,5-dimethylpiperidin-1-yl)sulfonylbenzamide, with the CAS number 905679-24-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of benzothiazole derivatives, which are known for their diverse biological activities. The presence of both chloro and methyl substituents on the benzothiazole ring, combined with a sulfonylbenzamide moiety linked to a 3,5-dimethylpiperidine group, contributes to its unique chemical and pharmacological properties.

In recent years, the scientific community has shown increasing interest in benzothiazole-based compounds due to their potential applications in drug discovery. Researchers are particularly focused on understanding how structural modifications, such as those seen in CAS 905679-24-5, influence bioactivity. The compound's sulfonamide functionality is a key feature, as sulfonamides are widely recognized for their role in medicinal chemistry, often serving as enzyme inhibitors or receptor modulators. This makes N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-4-(3,5-dimethylpiperidin-1-yl)sulfonylbenzamide a promising candidate for further investigation in targeted therapies.

One of the most frequently searched questions related to this compound is: "What are the potential therapeutic applications of benzothiazole sulfonamides?" Current studies suggest that derivatives like 905679-24-5 may exhibit activity against specific protein targets involved in inflammatory pathways or cellular signaling. Additionally, the 3,5-dimethylpiperidine component could enhance the compound's pharmacokinetic properties, such as solubility and membrane permeability, which are critical for drug development. These attributes align with the growing demand for small-molecule inhibitors in precision medicine.

From a synthetic chemistry perspective, the preparation of N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-4-(3,5-dimethylpiperidin-1-yl)sulfonylbenzamide involves multi-step organic reactions, including sulfonylation and amide coupling. Researchers often optimize these processes to improve yield and purity, which are essential for scaling up production. The compound's molecular weight and logP value are also frequently discussed topics, as they influence its drug-likeness and compatibility with biological systems.

Another hot topic in the field is the structure-activity relationship (SAR) of benzothiazole derivatives. By analyzing compounds like CAS 905679-24-5, scientists aim to identify which structural features correlate with enhanced efficacy or reduced toxicity. This approach is particularly relevant in the context of personalized medicine, where tailored therapeutics are designed for specific patient populations. The integration of computational tools, such as molecular docking and QSAR modeling, has further accelerated the exploration of this compound's potential.

In conclusion, N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-4-(3,5-dimethylpiperidin-1-yl)sulfonylbenzamide represents a fascinating area of research at the intersection of chemistry and biology. Its unique structural features and potential bioactivities make it a valuable subject for ongoing studies. As the scientific community continues to uncover the mechanisms underlying its effects, this compound may pave the way for innovative therapeutic strategies in the years to come.